

clofazimine long-term treatment outcomes relapse rates

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Clofazimine

CAS No.: 2030-63-9

Cat. No.: S524004

Get Quote

Treatment Outcomes of Clofazimine-Containing Regimens

The table below compares the performance of **clofazimine**-based treatments across three infectious diseases: severe *Mycobacterium avium* complex pulmonary disease (MAC-PD), drug-resistant tuberculosis (DR-TB), and paucibacillary leprosy (PB leprosy).

Infection Type	Study Design	Key Outcome Measures	Reported Findings	Impact of Clofazimine
----------------	--------------	----------------------	-------------------	-----------------------

| **Severe MAC-PD** [1] | Retrospective Cohort (170 patients) | • Culture conversion within 6 months • Microbiological cure | • 45.3% achieved culture conversion • 54.6% attained microbiological cure | Higher cure rates when administered for >6 months; no significant difference between 50 mg and 100 mg doses. || **Drug-Resistant Tuberculosis (MDR/XDR-TB)** [2] | Systematic Review & Meta-Analysis (8 studies, 3219 patients) | • Treatment success/favorable outcome • Treatment failure • Mortality | • **RR: 1.20** (95% CI: 1.03-1.41) for favorable outcome • **RR: 0.60** (95% CI: 0.47-0.76) for treatment failure • **RR: 0.83** (95% CI: 0.66-1.05) for mortality | Significantly higher treatment success and lower failure rates; no significant effect on all-cause mortality. || **Paucibacillary (PB) Leprosy** [3] | Critique of Guidelines (Citing multiple studies) | • Relapse Rate | Relapse rates for PB leprosy are generally higher than for multibacillary (MB) disease,

ranging from **0.65% to 5.63%** in various studies. | The addition of **clofazimine** to the standard regimen is intended to reduce the incidence of relapse and provide better resolution of skin lesions. |

Abbreviations: RR: Risk Ratio; CI: Confidence Interval; MAC-PD: *Mycobacterium avium* complex pulmonary disease; MDR-TB: Multidrug-resistant tuberculosis; XDR-TB: Extensively drug-resistant tuberculosis.

Detailed Experimental Protocols

To ensure the reproducibility and critical appraisal of the data presented, here is a detailed look at the methodologies from the key studies cited.

Study on Severe MAC-PD [1]

- **Study Design & Participants:** This was a single-center, retrospective cohort study. It included 170 patients with severe MAC-PD, defined by positive acid-fast bacillus smears, cavitory lesions on radiography, or moderate-to-severe disease extent. These patients were treated with **clofazimine**-containing regimens between 2011 and 2022.
- **Treatment Protocol:** The core regimen included a macrolide (azithromycin or clarithromycin) and ethambutol. The use of rifampicin was variable. **Clofazimine** was administered at 50 mg per day for patients weighing ≤ 50 kg and 100 mg per day for those > 50 kg. Treatment was typically continued for at least 12 months after culture conversion.
- **Outcome Assessment:**
 - **Culture Conversion:** Defined as three consecutive negative mycobacterial cultures from respiratory samples collected at least 4 weeks apart.
 - **Microbiological Cure:** Achieved when culture conversion was maintained until the end of the anti-mycobacterial treatment.
- **Statistical Analysis:** Logistic regression was used to identify factors associated with culture conversion and microbiological cure.


Meta-Analysis on Drug-Resistant TB [2]

- **Literature Search:** A systematic search was conducted in PubMed, Web of Science, and EMBASE for studies published up to July 2021.

- **Eligibility Criteria:** Studies (including randomized controlled trials and cohort studies) that compared treatment outcomes of DR-TB patients receiving **clofazimine**-containing regimens versus those not receiving **clofazimine** were included.
- **Data Extraction and Analysis:** Two researchers independently screened and selected studies. The primary outcomes were pooled as Risk Ratios (RRs) with 95% confidence intervals. A random-effects model was used for the meta-analysis, and subgroup analyses were performed based on study design.

Mechanisms of Action and Research Workflow

Clofazimine's efficacy across different diseases is linked to its multi-faceted mechanism of action. The diagram below illustrates its primary pathways and the general flow of a clinical study evaluating its long-term outcomes.



[Click to download full resolution via product page](#)

Key Insights and Considerations for Researchers

- **Dosing and Duration:** For MAC-PD, treatment duration exceeding 6 months was critical for achieving higher microbiological cure rates, while the specific maintenance dose (50 mg vs. 100 mg) was not associated with significant outcome differences [1]. This suggests that longer treatment courses may be more critical than higher dosing for this indication.
- **Comparative Effectiveness in TB:** The meta-analysis provides strong evidence for the inclusion of **clofazimine** in DR-TB regimens, showing a statistically significant improvement in treatment success and a reduction in treatment failure [2]. This positions **clofazimine** as a valuable component of modern DR-TB regimens.

- **Limitations and Future Directions:** A known challenge with **clofazimine** is its extremely long half-life and skin discoloration side effects due to tissue accumulation [4]. Research is ongoing to develop novel riminophenazine analogs with improved pharmacokinetic profiles and maintained or enhanced efficacy [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Treatment Outcomes of Clofazimine-Containing Regimens in ... [pmc.ncbi.nlm.nih.gov]
2. Impacts of clofazimine on the treatment outcomes of drug- ... [sciencedirect.com]
3. Response to “Three drugs are unnecessary for treating ... [pmc.ncbi.nlm.nih.gov]
4. Clofazimine Analogs with Efficacy against Experimental ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [clofazimine long-term treatment outcomes relapse rates].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b524004#clofazimine-long-term-treatment-outcomes-relapse-rates>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com